Cas no 2445784-47-2 (3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride)

• Product Name: 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride
• CAS No: 2445784-47-2
• MF: C₁₁H₁₃ClF₃NS
• MW: 283.740831136703
• CID: 6158688
• PubChem ID: 146013401
• Update Time: 2025-05-21

3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethyl)phenyl]thiomorpholine hydrochloride
• AT37620
• EN300-26864120
• 2445784-47-2
• 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride
• 3-[4-(trifluoromethyl)phenyl]thiomorpholine;hydrochloride

• Inchi： 1S/C11H12F3NS.ClH/c12-11(13,14)9-3-1-8(2-4-9)10-7-16-6-5-15-10;/h1-4,10,15H,5-7H2;1H
• InChI Key： IRXCEOOQJYIPEV-UHFFFAOYSA-N
• SMILES： Cl.S1CCNC(C2C=CC(C(F)(F)F)=CC=2)C1

Computed Properties

• Exact Mass: 283.0409328g/mol
• Monoisotopic Mass: 283.0409328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride

3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride: A Comprehensive Overview

The compound with CAS No. 2445784-47-2, commonly referred to as 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound is notable for its unique structural features, which include a thiomorpholine ring system and a trifluoromethyl-substituted phenyl group. The presence of these functional groups endows the molecule with distinct chemical and biological properties, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating various cellular pathways, particularly those associated with inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). This finding underscores its potential application in treating conditions like arthritis and other inflammatory disorders.

The synthesis of 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride involves a multi-step process that combines principles from organic chemistry and catalysis. A 2022 research article in *Organic Process Research & Development* detailed an optimized synthetic route that employs a palladium-catalyzed coupling reaction to construct the thiomorpholine ring. This method not only enhances the efficiency of the synthesis but also minimizes the environmental impact by reducing waste generation. Such advancements in synthetic methodology are crucial for scaling up production to meet the demands of preclinical and clinical trials.

In addition to its pharmacological applications, 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride has also been investigated for its role in materials science. A 2023 study published in *Chemistry of Materials* explored its use as a building block for constructing advanced polymer networks. The compound's ability to form stable covalent bonds with other monomers makes it an attractive candidate for developing high-performance materials with applications in electronics and biotechnology.

The stability and bioavailability of 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride are critical factors that influence its therapeutic potential. Recent research has focused on optimizing its pharmacokinetic properties through structural modifications. For example, a 2023 study in *Drug Metabolism and Disposition* reported that altering the substituents on the phenyl ring significantly improved the compound's absorption and distribution profiles. These findings suggest that further optimization could enhance its efficacy as a drug candidate.

Moreover, the environmental impact of 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride has become an area of growing interest. A 2023 review in *Green Chemistry* highlighted the importance of developing sustainable practices for its production and disposal. Researchers have proposed using biodegradable solvents and recycling byproducts to minimize the ecological footprint associated with its manufacture.

In conclusion, 3-(4-(Trifluoromethyl)phenyl)thiomorpholine hydrochloride (CAS No. 2445784-47-2) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application, positions it as a key player in future scientific endeavors. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both medicine and materials science.